N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-4-13-5-7-14(8-6-13)17-21(18,19)15-9-10-16(20-3)12(2)11-15/h5-11,17H,4H2,1-3H3
• InChI Key: LYHITQZZJPLVPO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide, also known as EPM, is a chemical compound that has been widely studied in scientific research. EPM belongs to the class of sulfonamide compounds, which have been used in the pharmaceutical industry for their antibacterial and antifungal properties. However, EPM has been found to have unique properties that make it a promising compound for various scientific applications.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has also been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in neuronal signaling.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body. N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has also been found to protect neurons from damage and improve cognitive function. In addition, N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to have anti-tumor effects and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide is also soluble in a variety of solvents, which allows for flexibility in experimental design. However, N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has some limitations in lab experiments. It has low bioavailability and can be difficult to administer in vivo. In addition, N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide. One area of research is the development of N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide derivatives that have improved pharmacological properties. Another area of research is the investigation of N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide's potential use in the treatment of neurodegenerative diseases. Finally, the study of N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide's mechanism of action and its effects on various signaling pathways in the body is an important area of future research.
In conclusion, N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide is a promising compound that has been extensively studied for its potential therapeutic applications. Its unique properties and mechanism of action make it a valuable tool for scientific research. Further studies are needed to fully understand the potential of N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide and its derivatives for various applications in the pharmaceutical industry.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide involves the reaction of 4-ethylphenylamine with 4-methoxy-3-methylbenzenesulfonyl chloride in the presence of a base. The resulting product is then purified through recrystallization. This synthesis method has been optimized to achieve high yields and purity of N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide.

Scientific Research Applications

N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and neuroprotective properties. N-(4-ethylphenyl)-4-methoxy-3-methylbenzenesulfonamide has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.